furo[3,2-b]pyridin-3(2H)-one

• IUPAC Name: furo[3,2-b]pyridin-3-one
• InChI: InChI=1S/C7H5NO2/c9-5-4-10-6-2-1-3-8-7(5)6/h1-3H,4H2
• InChI Key: PBITTYWTCTZBSX-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)C2=C(O1)C=CC=N2
• Molecular Formula: C7H5NO2
• Molecular Weight: 135.12 g/mol

Description

Furo[3,2-b]pyridin-3(2H)-one is a chemical compound with the molecular formula C7H5NO. It is also known by other names such as 4-azabenzo[b]furan and furopyridine.

Molecular Structure Analysis

The molecular structure of furo[3,2-b]pyridin-3(2H)-one consists of a fused ring system containing a furan ring and a pyridine ring. The average molecular weight is approximately 119.121 Da.

Physical And Chemical Properties Analysis

Furo[3,2-b]pyridin-3(2H)-one has a density of approximately 1.2 g/cm³. It has a boiling point of around 202.4°C at 760 mmHg. The compound has a molar refractivity of 33.5 cm³. It has a polar surface area of 22 Ų and a molar volume of 102.8 cm³.

Scientific Research Applications

Photosensitizer for Imaging and Photodynamic Ablation of Bacteria

. . . .

Heterocyclic Building Blocks

. .

Safety and Hazards

Furo[3,2-b]pyridin-3(2H)-one can cause skin irritation and serious eye irritation. It is recommended to wear protective clothing and eye protection when handling this compound. If it comes into contact with the skin or eyes, it should be washed off immediately with plenty of water.

Mechanism of Action

Target of Action

Furo[3,2-b]pyridin-3(2H)-one has been identified as a potent and highly selective inhibitor of cdc-like kinases (CLKs) . CLKs are a group of proteins that play a crucial role in cellular processes such as RNA splicing, and their dysregulation is associated with various diseases, including cancer .

Mode of Action

The compound interacts with its targets, the CLKs, by binding to their active sites, thereby inhibiting their activity . This inhibition disrupts the normal functioning of the CLKs, leading to changes in the cellular processes they regulate .

Biochemical Pathways

The inhibition of CLKs by Furo[3,2-b]pyridin-3(2H)-one affects various biochemical pathways. One of the most notable is the Hedgehog signaling pathway . This pathway plays a critical role in cell differentiation, growth, and survival. When CLKs are inhibited, the Hedgehog signaling pathway is modulated, which can lead to downstream effects such as the suppression of tumor growth .

Result of Action

The molecular and cellular effects of Furo[3,2-b]pyridin-3(2H)-one’s action primarily involve the inhibition of CLK activity and modulation of the Hedgehog signaling pathway . These actions can lead to the suppression of cell growth and proliferation, particularly in cancer cells .

Synthesis routes and methods I

Procedure details

3-methylene-2,3-dihydrofuro[3,2-b]pyridine. To a solution of 3-(allyloxy)-2-bromopyridine (1 eq.) in DMF (0.2 M), PPh3 (0.25 eq.), Pd(OAc)2 (0.1 eq), and KOAc (5 eq.), is added, under an argon atmosphere, tetraethyl ammonium chloride hydrate (2 eq.). The flask is purged with argon for 15 min, and the resulting reaction mixture is stirred at 110° C. for 16 h. The reaction progress is monitored by TLC. The reaction mixture is diluted with EtOAc and saturated NaHCO3 solution. The organic layer is separated and dried over Na2SO4, and concentrated. The product that may be thus obtained is purified by column chromatography to afford the title compound.

Synthesis routes and methods II

Procedure details

3-(allyloxy)-2-bromopyridine. Diethyl azodicarboxylate (1 eq.) is added dropwise to a stirring mixture of 2-bromo-3-hydroxypyridine (0.92 eq,), allyl alcohol (0.92 eq), and PPh3 (1.1 eq) in THF (0.2 M) at 0° C. under a N2 atmosphere. The reaction mixture is warmed to 50° C. in an oil bath. Reaction progress is monitored by TLC until judged complete. The reaction mixture is cooled to ambient temperature and diluted with saturated NaHCO3 solution. The aqueous solution is extracted with EtOAc, and the organic layer is dried over Na2SO4 and concentrated. The product that may be thus obtained is purified by column chromatography to afford the title compound.

Q & A

Q1: What is a convenient method for synthesizing furo[3,2-b]pyridin-3(2H)-one?

A1: The research paper outlines a synthetic route to obtain furo[3,2-b]pyridin-3(2H)-one starting from ethyl 3-hydroxypiconate (1). [] The key steps involve:

1. O-Alkylation: Ethyl 3-hydroxypiconate is reacted with ethyl bromoacetate to yield the diester ethyl 2-(3-ethoxycarbonylpyridin-2-yloxy)acetate (2a). []
2. Cyclization: Compound 2a undergoes cyclization to form ethyl 3-hydroxyfuro[3,2-b]pyridine-2-carboxylate (3). []
3. Hydrolysis and Decarboxylation: Compound 3 is subjected to hydrolysis followed by decarboxylation to obtain the desired product, furo[3,2-b]pyridin-3(2H)-one (4a). []